Cas no 2030721-67-4 (tert-butyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate
• CAS No: 2030721-67-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6411695
• PubChem ID: 165880862
• Update Time: 2025-06-13

tert-butyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate
• EN300-1456039
• 2030721-67-4

• Inchi： 1S/C12H18N2O2/c1-5-14-9-13-8-10(14)6-7-11(15)16-12(2,3)4/h6-9H,5H2,1-4H3/b7-6+
• InChI Key： KTQNVUFPIAXFIC-VOTSOKGWSA-N
• SMILES： O(C(/C=C/C1=CN=CN1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-butyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate

Comprehensive Overview of tert-butyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate (CAS No. 2030721-67-4)

The compound tert-butyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate (CAS No. 2030721-67-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including an imidazole ring and an α,β-unsaturated ester, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to act as a Michael acceptor or a precursor for heterocyclic scaffolds. The tert-butyl ester group further enhances its stability, making it suitable for multi-step synthetic routes.

In recent years, the demand for imidazole derivatives like tert-butyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate has surged due to their role in developing kinase inhibitors and antimicrobial agents. This aligns with the growing focus on targeted therapies and antibiotic resistance, which are hot topics in both academic and industrial research. The compound's E-configuration (trans arrangement) is also critical, as it influences molecular interactions in biological systems. Computational studies, including molecular docking and QSAR modeling, frequently feature this molecule to predict its binding affinity and optimize lead compounds.

From a synthetic perspective, CAS No. 2030721-67-4 is often synthesized via Wittig olefination or Knoevenagel condensation, methods widely discussed in organic chemistry forums. Its prop-2-enoate backbone allows for further functionalization, such as click chemistry or palladium-catalyzed cross-coupling, making it a favorite among medicinal chemists. The compound's logP and solubility profiles are frequently analyzed to assess its drug-likeness, a key consideration in ADMET studies.

Beyond pharmaceuticals, tert-butyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate has potential applications in material science, particularly in designing photoactive polymers or ligands for catalysis. Its conjugated double bond system contributes to UV absorption properties, relevant for solar cell research. Environmental scientists also explore its degradation pathways to evaluate green chemistry compatibility, addressing concerns about sustainable synthesis.

For researchers sourcing this compound, purity (>98%) and HPLC/GC-MS validation are critical parameters. Suppliers often highlight its availability as a building block for high-throughput screening libraries. As the scientific community prioritizes fragment-based drug design, derivatives of 2030721-67-4 continue to emerge in patents and publications, underscoring its industrial relevance. Future directions may include its integration into AI-driven drug discovery platforms, where its structural motifs could train machine learning algorithms for de novo molecular generation.